molecular formula C22H24N2O2 B8365653 1,2,3,4-Tetrahydro-9-((3-phenoxypropyl)amino)-1-acridinol CAS No. 104628-43-5

1,2,3,4-Tetrahydro-9-((3-phenoxypropyl)amino)-1-acridinol

Cat. No. B8365653
CAS RN: 104628-43-5
M. Wt: 348.4 g/mol
InChI Key: OMPBZSLBVKDSJL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,2,3,4-Tetrahydro-9-((3-phenoxypropyl)amino)-1-acridinol is a useful research compound. Its molecular formula is C22H24N2O2 and its molecular weight is 348.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,2,3,4-Tetrahydro-9-((3-phenoxypropyl)amino)-1-acridinol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,2,3,4-Tetrahydro-9-((3-phenoxypropyl)amino)-1-acridinol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

104628-43-5

Molecular Formula

C22H24N2O2

Molecular Weight

348.4 g/mol

IUPAC Name

9-(3-phenoxypropylamino)-1,2,3,4-tetrahydroacridin-1-ol

InChI

InChI=1S/C22H24N2O2/c25-20-13-6-12-19-21(20)22(17-10-4-5-11-18(17)24-19)23-14-7-15-26-16-8-2-1-3-9-16/h1-5,8-11,20,25H,6-7,12-15H2,(H,23,24)

InChI Key

OMPBZSLBVKDSJL-UHFFFAOYSA-N

Canonical SMILES

C1CC(C2=C(C3=CC=CC=C3N=C2C1)NCCCOC4=CC=CC=C4)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

In 100 ml of dry THF was dissolved 2.47 g of 3,4-dihydro-9-(3-phenoxypropyl)aminoacridin-1(2H)-one. The mechanically stirred solution was cooled in ice under nitrogen and 3.6 ml of 1M LiAlH4 in THF was added dropwise over 5 minutes. After 0.5 hour the reaction was complete by TLC. The reaction was neutralized with 1 ml of saturated ammonium chloride solution and the inorganic salts were filtered off. The filtrate was evaporated to an oil which solidified when triturated with pentane. The solid was recrystallized from 1:1 dichloromethane/pentane to yield after drying 2.17 g of product, mp 138°-140° C.
Quantity
3.6 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step Two
Name
3,4-dihydro-9-(3-phenoxypropyl)aminoacridin-1(2H)-one
Quantity
2.47 g
Type
reactant
Reaction Step Three
Name
Quantity
100 mL
Type
solvent
Reaction Step Three

Synthesis routes and methods II

Procedure details

In 100 ml of dry THF was dissolved 2.47 g of 3,4-dihydro-9-(3-phenoxylpropyl)aminoacridin-1(2H)-one. The mechanically stirred solution was cooled in ice under nitrogen and 3.6 ml of 1M LiAlH4 in THF was added dropwise over 5 minutes. After 0.5 hour the reaction was complete by TLC. The reaction was neutralized with 1 ml of saturated ammonium chloride solution and the inorganic salts were filtered off. the filtrate was evaporated to an oil which recrystallized from 1:1 dichloromethane/pentane to yield after drying 2.17 g of product, mp 138°-140° C.
Quantity
3.6 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step Two
Name
3,4-dihydro-9-(3-phenoxylpropyl)aminoacridin-1(2H)-one
Quantity
2.47 g
Type
reactant
Reaction Step Three
Name
Quantity
100 mL
Type
solvent
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.